Technical Support Center: Navigating Pharmacokinetic Challenges of Indole Derivatives

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*4-(1-methyl-1H-indol-3-yl)but-3-en-2-one*
CAS No.:	*169057-08-3*
Cat. No.:	*B2821618*

Get Quote

Welcome to the technical support resource for researchers, chemists, and drug development professionals working with indole-based compounds. The indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous approved drugs and clinical candidates.[1][2][3] However, its unique physicochemical properties often present significant pharmacokinetic (PK) challenges, including poor solubility, metabolic instability, and off-target liabilities.[4][5]

This guide is structured as a series of troubleshooting questions and answers to directly address common issues encountered during the lead optimization phase. We will delve into the causality behind these challenges and provide actionable, field-proven strategies and detailed experimental protocols to enhance the drug-like properties of your indole derivatives.

Section 1: Troubleshooting Poor Aqueous Solubility and Permeability

© 2026 BenchChem. All rights reserved.

Low aqueous solubility and poor membrane permeability are primary obstacles that lead to low and erratic oral bioavailability for many promising indole-based drug candidates.[4][6] This section addresses how to diagnose and overcome these fundamental ADME (Absorption, Distribution, Metabolism, and Excretion) issues.

Question 1: My lead indole compound is highly potent in vitro, but shows negligible oral bioavailability in animal models. I suspect poor solubility. How can I systematically diagnose and address this?

Answer: This is a classic and critical challenge. Low bioavailability despite high potency often points to issues with the compound's ability to dissolve in gastrointestinal fluids and/or permeate the intestinal wall.[6] Your diagnostic and problem-solving workflow should be systematic.

Causality & Diagnosis: The indole ring itself is relatively lipophilic. Poor solubility is often exacerbated by large, aromatic substituents that increase the compound's crystal lattice energy and reduce favorable interactions with water. First, you must quantitatively assess both kinetic and thermodynamic solubility.

Experimental Protocol: Kinetic Solubility Assay

This protocol determines the solubility of a compound from a DMSO stock solution into an aqueous buffer, mimicking the conditions of many high-throughput screening assays.

- Stock Solution Preparation: Prepare a 10 mM stock solution of your indole derivative in 100% DMSO.
- Sample Preparation: In a 96-well plate, add 2 µL of the 10 mM stock solution to 198 µL of phosphate-buffered saline (PBS) at pH 7.4. This creates a 1:100 dilution with a final DMSO concentration of 1%. Prepare in triplicate.[7]
- Incubation: Seal the plate and shake at room temperature for 2 hours to allow for equilibration.
- Precipitate Removal: Centrifuge the plate at high speed (e.g., 4000 rpm for 10 minutes) to pellet any precipitated compound.

© 2026 BenchChem. All rights reserved.

- Analysis: Carefully transfer the supernatant to a new plate and determine the concentration of the dissolved compound using a suitable analytical method, such as LC-MS/MS or HPLC-UV, by comparing against a standard curve prepared in the same buffer/DMSO mixture.

Interpreting Results:

- <10 µM: Poor solubility, likely to be a major liability.
- 10-50 µM: Moderate solubility, may be acceptable depending on potency.
- >50 µM: Good kinetic solubility. If bioavailability is still low, permeability may be the primary issue.

Troubleshooting Strategies:

If low solubility is confirmed, consider the following strategies, moving from simpler formulation-based approaches to more resource-intensive medicinal chemistry efforts.

Caption: Decision tree for addressing low bioavailability.

Table 1: Formulation-Based Strategies for Improving Solubility

© 2026 BenchChem. All rights reserved.

Strategy	Mechanism	Common Agents/Methods	Considerations
pH Modification	For ionizable indoles, adjusting the pH can convert the molecule to its more soluble salt form.[8][9]	NaOH, HCl, various buffers	Only applicable if the compound has an acidic or basic pKa in a physiologically relevant range.
Co-solvents	Water-miscible organic solvents reduce the polarity of the solvent system, increasing solubility of lipophilic compounds.[6][8][10]	PEG 300, Propylene Glycol, Ethanol	Co-solvent concentration must be non-toxic and compatible with the in vivo model.[8]
Surfactants	Form micelles that encapsulate the hydrophobic drug, increasing its apparent solubility in aqueous media.[9][10]	Tween 80, Cremophor EL	Can affect cell membranes and have their own toxicity profiles.
Complexation	Cyclodextrins have a hydrophobic core and a hydrophilic exterior, forming inclusion complexes with poorly soluble drugs.[8][9][10]	β-cyclodextrins, HP-β-CD	Stoichiometry of complexation and potential for drug displacement must be considered.
Particle Size Reduction	Decreasing particle size increases the surface area-to-volume ratio, which enhances the dissolution rate according to the	Micronization, Nanosizing	Can be technically challenging and may not solve issues of inherently low thermodynamic solubility.

© 2026 BenchChem. All rights reserved.

	Noyes-Whitney equation.[9][11][12]

Medicinal Chemistry Approaches: If formulation strategies are insufficient, structural modification is necessary.

- Introduce Polar Functional Groups: Add ionizable groups (e.g., amines, carboxylic acids) or hydrogen bond donors/acceptors (e.g., alcohols, amides) to increase polarity and interaction with water.[5]
- Reduce Lipophilicity (logP): Systematically replace lipophilic moieties with more polar ones. For example, replace a phenyl ring with a pyridine or a t-butyl group with an isopropanol.
- Disrupt Crystal Packing: Introduce non-planar or flexible groups that disrupt the crystal lattice, lowering the energy barrier to dissolution.

Section 2: Overcoming Metabolic Instability

The indole nucleus, particularly the C2 and C3 positions of the pyrrole ring, is electron-rich and susceptible to oxidative metabolism by Cytochrome P450 (CYP) enzymes.[13][14] This can lead to rapid clearance and low systemic exposure.

Question 2: My indole derivative shows high clearance and a short half-life in human liver microsome (HLM) stability assays. How do I identify the metabolic soft spot and improve stability?

Answer: High clearance in HLM assays is a strong indicator of rapid CYP-mediated metabolism.[7][13] The key is to pinpoint the exact site of metabolic attack and then use medicinal chemistry strategies to block or modify that position.

Causality & Diagnosis: The most common metabolic pathways for indoles are hydroxylation at various positions on the indole ring (C2, C3, C4-C7) or oxidation of N-alkyl substituents. Identifying which pathway dominates is crucial for a rational drug design approach.

Experimental Protocol: Metabolite Identification (Met ID) Study

© 2026 BenchChem. All rights reserved.

- Incubation: Incubate the parent compound (e.g., at 1-10 µM) with pooled human liver microsomes, fortified with the NADPH cofactor to initiate the enzymatic reaction. Include a control incubation without NADPH.[7]
- Time Points: Collect samples at several time points (e.g., 0, 15, 30, 60 minutes).
- Reaction Quenching: Stop the reaction by adding a cold organic solvent like acetonitrile, which also precipitates the microsomal proteins.
- Analysis: Centrifuge to pellet the protein. Analyze the supernatant using high-resolution LC-MS/MS.
- Data Interpretation: Compare the chromatograms of the NADPH(+) and NADPH(-) samples. Look for new peaks in the NADPH(+) samples. The mass difference between a new peak and the parent compound reveals the type of metabolic transformation (e.g., a +16 Da shift indicates hydroxylation). Tandem MS (MS/MS) fragmentation can often pinpoint the location of the modification.

Caption: Workflow for improving metabolic stability.

Troubleshooting Strategies for Metabolic Lability:

- Steric Hindrance: Once a metabolic "soft spot" is identified, introduce a bulky group nearby to physically block the CYP enzyme's access to that site. For example, if C2 is hydroxylated, adding a methyl or cyclopropyl group at C2 can significantly enhance stability.[15]
- Electronic Modification: Reduce the electron density of the indole ring to make it less susceptible to oxidation. This is achieved by adding electron-withdrawing groups (EWGs) like fluorine or a nitrile group to the benzene portion of the scaffold.
- Deuteration: Replace a C-H bond at the metabolic hot spot with a C-D (deuterium) bond. The C-D bond is stronger and is cleaved more slowly by CYP enzymes, a strategy known as the "kinetic isotope effect."[15] This can modestly but sometimes sufficiently improve metabolic stability.
- Bioisosteric Replacement: In cases of severe instability of the indole core itself, consider replacing the indole ring with a more metabolically robust bioisostere, such as an azaindole,

© 2026 BenchChem. All rights reserved.

indazole, or benzimidazole.[16][17][18] This is a significant modification but can be highly effective.

Section 3: Managing Off-Target Liabilities (hERG and CYP Inhibition)

Even with ideal PK properties, indole derivatives can fail due to safety concerns, most notably cardiac liability via hERG channel inhibition and drug-drug interaction (DDI) potential via CYP enzyme inhibition.

Question 3: My lead compound has a hERG IC50 of 500 nM, which is too close to its effective concentration. What structural features contribute to hERG binding and how can I mitigate this risk?

Answer: A narrow safety margin between therapeutic potency and hERG inhibition is a common and serious issue that can halt drug development.[19] hERG liability is often driven by a combination of high lipophilicity and the presence of a basic nitrogen atom.[20][21]

Causality & Diagnosis: The hERG potassium channel has a large, hydrophobic inner cavity with key aromatic residues (Tyr652, Phe656). Compounds that are basic (protonated at physiological pH) and lipophilic can enter this cavity and establish strong hydrophobic and cation-π interactions, leading to a channel blockade.[21]

Key Contributors to hERG Inhibition:

- High Lipophilicity (cLogP > 3.5): Increases non-specific binding to the hydrophobic pocket.
- Basicity (pKa > 7.5): Ensures the presence of a positive charge that interacts with aromatic residues in the channel pore.

Strategies to Mitigate hERG Inhibition:

The primary goal is to reduce lipophilicity and/or basicity without sacrificing target potency.[19][20][22]

Table 2: Structure-Property Modifications to Reduce hERG Affinity

© 2026 BenchChem. All rights reserved.

Strategy	Example Modification	Rationale
Reduce Lipophilicity	Replace a naphthyl group with an indole or a phenyl with a pyridine.	Lowers cLogP, reducing hydrophobic interactions with the hERG pore.[20]
Reduce Basicity	Introduce an adjacent electron-withdrawing group (e.g., fluorine) to a basic nitrogen.	The inductive effect lowers the pKa of the amine, reducing the population of the protonated state at physiological pH.[21]
Introduce Polar Groups	Add a hydroxyl or amide group near the basic center.	Increases polarity and can create intramolecular hydrogen bonds that mask the basic center.
Modify Shape/Rigidity	Introduce steric bulk near the basic center or rigidify the molecule.	Can disrupt the optimal conformation for binding within the hERG channel.
Bioisosteric Replacement	Replace a basic piperidine with a less basic morpholine or piperazine.[21]	This simultaneously reduces pKa and can also lower lipophilicity.

Question 4: My compound is a potent inhibitor of CYP3A4 in vitro. What are the implications, and what steps should I take?

Answer: Inhibition of major CYP isoforms, particularly CYP3A4 which metabolizes ~50% of marketed drugs, poses a significant risk for drug-drug interactions (DDIs).[23][24] When your drug is co-administered with another drug metabolized by CYP3A4, it can dangerously elevate the concentration of the co-administered drug, leading to toxicity.[24]

Causality & Diagnosis: CYP inhibition can be reversible (competitive) or irreversible (time-dependent inhibition, TDI). It is critical to determine the mechanism and potency (IC50 or Ki value).[24]

Experimental Protocol: CYP Inhibition Assay

- System: Use human liver microsomes as the enzyme source.

© 2026 BenchChem. All rights reserved.

- Incubation: Incubate a CYP3A4-specific probe substrate (e.g., midazolam) and HLM with a range of concentrations of your indole test compound.[25]
- Metabolite Formation: After a set time, quench the reaction and measure the formation of the specific metabolite (e.g., 1'-hydroxymidazolam) via LC-MS/MS.
- IC50 Calculation: The concentration of your test compound that causes 50% inhibition of metabolite formation is the IC50 value.
- TDI Assessment: To check for irreversible inhibition, pre-incubate your compound with HLM and NADPH for a period (e.g., 30 min) before adding the probe substrate. A significant shift to a lower IC50 value compared to the no-pre-incubation condition indicates TDI.[25]

Troubleshooting & Mitigation Strategies:

- IC50 > 10 µM: Generally considered low risk.
- IC50 1-10 µM: Moderate risk. Further investigation is needed.
- IC50 < 1 µM: High risk for clinical DDIs. Structural modification is likely required.

If inhibition is problematic, identify the structural features of your molecule responsible for binding to the CYP active site. Often, these are lipophilic or aromatic groups. Systematically modify these parts of the molecule to reduce affinity for the CYP enzyme, for example, by reducing lipophilicity or altering the shape, and then re-screen for both CYP inhibition and target potency.

Section 4: Advanced Global Strategies

When localized fixes are insufficient, broader strategies like prodrugs or complete scaffold hopping may be necessary.

Question 5: My optimized indole derivative has good metabolic stability and is free of off-target effects, but its permeability is still too low for oral absorption. What other options do I have?

Answer: When you have an otherwise excellent compound that is limited by a fundamental property like membrane permeability, a prodrug approach is a powerful strategy.[26][27][28]

© 2026 BenchChem. All rights reserved.

Causality & The Prodrug Strategy: A prodrug is a pharmacologically inactive derivative of a parent drug that undergoes bioconversion in vivo to release the active drug.[27] To improve permeability, a common strategy is to mask a polar, membrane-impermeable functional group (like a carboxylic acid or phosphate) with a lipophilic promoiety. This increases the overall lipophilicity of the molecule, facilitating passive diffusion across the gut wall. Once in circulation, esterase or phosphatase enzymes cleave the promoiety, releasing the active parent drug.[29]

Caption: The prodrug concept for enhancing permeability.

Considerations for Prodrug Design:

- Linker Chemistry: The bond connecting the promoiety must be stable in the GI tract but readily cleaved systemically. Ester bonds are most common.
- Promoiety Selection: The moiety should be non-toxic and efficiently cleaved.
- Conversion Rate: The rate of conversion to the active drug must be optimal to ensure therapeutic concentrations are reached without causing accumulation of the prodrug.

This approach can successfully overcome challenges related to poor solubility, rapid metabolism, and low permeability, effectively rescuing promising drug candidates.[26][29]

References

- Bioisosterism: A Useful Strategy for Molecular Modification and Drug Design. LASSBIO. Available from: [Link]
- A novel class of indole derivatives: enhanced bioavailability, permeability, and antioxidant efficacy for thromboembolic disease therapy. PubMed. Available from: [Link]
- Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model. PubMed Central. Available from: [Link]
- Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model. PubMed. Available from: [Link]
- Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model. ChEMBL. Available from: [Link]

© 2026 BenchChem. All rights reserved.

- Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). PMC. Available from: [Link]
- Bioisosteric replacements of the indole moiety for the development of a potent and selective PI3Kδ inhibitor: Design, synthesis and biological evaluation. PubMed. Available from: [Link]
- Reducing hERG Inhibition in the Design of Potent and Bioavailable Indazole cGAS Inhibitors. ACS Publications. Available from: [Link]
- Benzoyl Indoles with Metabolic Stability as Reversal Agents for ABCG2-Mediated Multidrug Resistance. PMC. Available from: [Link]
- Innovative Pharmaceutical Formulation Strategies to Improve Bioavailability. UPM Pharmaceuticals. Available from: [Link]
- Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher. Available from: [Link]
- Indole ring isosteres (A). ResearchGate. Available from: [Link]
- Special Issue : Indole and Its Bioisosteric Replacements in Medicinal Chemistry. MDPI. Available from: [Link]
- Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Drug Hunter. Available from: [Link]
- Med Chem Strategies to Master hERG and Mitigate Cardiotoxicity Risks. Drug Hunter. Available from: [Link]
- Strategies for improving hydrophobic drugs solubility and bioavailability. IP International Journals. Available from: [Link]
- Special Issue : Prodrug Strategies for Enhancing Drug Stability and Pharmacokinetics. MDPI. Available from: [Link]
- Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems. PMC. Available from: [Link]

© 2026 BenchChem. All rights reserved.

- Inhibition and Induction of Human Cytochrome P450 Enzymes: Current Status. ResearchGate. Available from: [Link]
- Prodrugs for Improved Drug Delivery: Lessons Learned from Recently Developed and Marketed Products. PMC. Available from: [Link]
- Discovery of Indoline-2-carboxamide Derivatives as a New Class of Brain-Penetrant Inhibitors of Trypanosoma brucei. ACS Publications. Available from: [Link]
- Physicochemical, pharmacokinetic and drug-likeness properties of indole derivatives 1-11. ResearchGate. Available from: [Link]
- Breakthrough in indole chemistry could accelerate drug development. EurekAlert!. Available from: [Link]
- How can prodrugs improve PK profiles?. Patsnap Synapse. Available from: [Link]
- Indole chemistry breakthrough opens doors for more effective drug synthesis. Phys.org. Available from: [Link]
- Prodrugs as empowering tools in drug discovery and development: recent strategic applications of drug delivery solutions to mitigate challenges associated with lead compounds and drug candidates. Royal Society of Chemistry. Available from: [Link]
- 5 Novel Techniques for Solubility Enhancement. Ascendia Pharmaceutical Solutions. Available from: [Link]
- Recent Developments on Synthesis of Indole Derivatives Through Green Approaches and Their Pharmaceutical Applications. Bentham Science. Available from: [Link]
- Dual Role of Indoles Derived From Intestinal Microbiota on Human Health. PMC. Available from: [Link]
- Exploring the Versatile Pharmacological Potential of Indole Derivatives: A Comprehensive Review. Cureus. Available from: [Link]

© 2026 BenchChem. All rights reserved.

- (PDF) Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024). ResearchGate. Available from: [Link]
- New Insights Into Gut-Bacteria-Derived Indole and Its Derivatives in Intestinal and Liver Diseases. Frontiers. Available from: [Link]
- What are common issues in in vitro ADME assays?. Patsnap Synapse. Available from: [Link]
- Mitigate DDI risks: Expert CYP inhibition & induction assays for drug discovery. Nuvisan. Available from: [Link]
- Advances in Metabolic Engineering of Plant Monoterpene Indole Alkaloids. MDPI. Available from: [Link]
- Permeability enhancement techniques for poorly permeable drugs: A review. ResearchGate. Available from: [Link]
- CYP450 Inhibition and Induction Assay. Creative Diagnostics. Available from: [Link]
- Indole compounds produced by gut microbiota after metabolizing tryptophan improve dysmotility in sepsis via the AHR-TRPA1 axis in enteric nerves. PMC. Available from: [Link]
- Inhibition and induction of cytochrome P450 and the clinical implications. PubMed. Available from: [Link]
- IND-Enabling Bundle of In Vitro Assays to Assess Drug-Drug Interaction Risk. IQVIA. Available from: [Link]
- In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb. NCBI. Available from: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. news-medical.net [news-medical.net]
- 2. pcbiochemres.com [pcbiochemres.com]
- 3. researchgate.net [researchgate.net]
- 4. A novel class of indole derivatives: enhanced bioavailability, permeability, and antioxidant efficacy for thromboembolic disease therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Indole Derivatives: A Versatile Scaffold in Modern Drug Discovery—An Updated Review on Their Multifaceted Therapeutic Applications (2020–2024) - PMC [pmc.ncbi.nlm.nih.gov]
- 6. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
- 7. In Vitro and In Vivo Assessment of ADME and PK Properties During Lead Selection and Lead Optimization – Guidelines, Benchmarks and Rules of Thumb - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 8. pdf.benchchem.com [pdf.benchchem.com]
- 9. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
- 10. hilarispublisher.com [hilarispublisher.com]
- 11. upm-inc.com [upm-inc.com]
- 12. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
- 13. Benzoyl Indoles with Metabolic Stability as Reversal Agents for ABCG2-Mediated Multidrug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Frontiers | New Insights Into Gut-Bacteria-Derived Indole and Its Derivatives in Intestinal and Liver Diseases [frontiersin.org]
- 15. pubs.acs.org [pubs.acs.org]
- 16. lassbio.icb.ufrj.br [lassbio.icb.ufrj.br]
- 17. Bioisosteric replacements of the indole moiety for the development of a potent and selective PI3Kδ inhibitor: Design, synthesis and biological evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 18. researchgate.net [researchgate.net]

© 2026 BenchChem. All rights reserved.

- 19. Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model - PubMed [pubmed.ncbi.nlm.nih.gov]
- 20. Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model - PMC [pmc.ncbi.nlm.nih.gov]
- 21. drughunter.com [drughunter.com]
- 22. Document: Optimization of Indazole-Based GSK-3 Inhibitors with Mitigated hERG Issue and In Vivo Activity in a Mood Disorder Model. (CHEMBL4613... - ChEMBL [ebi.ac.uk]
- 23. nuvisan.com [nuvisan.com]
- 24. Inhibition and induction of cytochrome P450 and the clinical implications - PubMed [pubmed.ncbi.nlm.nih.gov]
- 25. q2labsolutions.com [q2labsolutions.com]
- 26. mdpi.com [mdpi.com]
- 27. Prodrugs for Improved Drug Delivery: Lessons Learned from Recently Developed and Marketed Products - PMC [pmc.ncbi.nlm.nih.gov]
- 28. How can prodrugs improve PK profiles? [synapse.patsnap.com]
- 29. Prodrugs as empowering tools in drug discovery and development: recent strategic applications of drug delivery solutions to mitigate challenges associated with lead compounds and drug candidates - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]

- To cite this document: BenchChem. [Technical Support Center: Navigating Pharmacokinetic Challenges of Indole Derivatives]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b2821618/docs#technical-support-center-navigating-pharmacokinetic-challenges-of-indole-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

© 2026 BenchChem. All rights reserved.

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.